Cas no 899959-58-1 (N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899959-58-1
• MF: C₂₀H₁₈ClN₃O
• MW: 351.829423427582
• CID: 5491643
• Update Time: 2025-05-30

N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carboxamide, N-(4-chlorophenyl)-3,4-dihydro-1-phenyl-
• N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C20H18ClN3O/c21-16-8-10-17(11-9-16)22-20(25)24-14-13-23-12-4-7-18(23)19(24)15-5-2-1-3-6-15/h1-12,19H,13-14H2,(H,22,25)
• InChI Key： QQUWJKDXZFVXEN-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(Cl)C=C1)=O)C2C1=CC=CC=C1

Additional information on N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide: A Comprehensive Overview

The compound N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899959-58-1) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of heterocyclic compounds, which are known for their versatility and significance in drug discovery and materials science. The molecule's structure features a pyrrolopyrazine core with substituents that enhance its chemical reactivity and biological activity.

Recent studies have highlighted the potential of pyrrolopyrazine derivatives as promising candidates for therapeutic applications. The N-(4-chlorophenyl) substituent in this compound contributes to its stability and bioavailability, making it a valuable lead compound for further exploration. Researchers have demonstrated that this compound exhibits selective binding to certain protein targets, which could be exploited for the development of novel drugs targeting specific diseases.

The synthesis of N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the synthesis pathway, reducing the overall cost and environmental impact. This has made the compound more accessible for preclinical studies and industrial applications.

In terms of pharmacological properties, this compound has shown remarkable activity in vitro against various cancer cell lines. Its ability to inhibit key enzymes involved in cell proliferation suggests its potential as an anticancer agent. Additionally, studies have revealed that the compound exhibits anti-inflammatory properties, further broadening its therapeutic potential.

One of the most exciting developments involving this compound is its application in nanotechnology. The unique electronic properties of the pyrrolopyrazine core make it an ideal candidate for use in organic electronics. Researchers have successfully incorporated this compound into organic field-effect transistors (OFETs), demonstrating its potential for use in flexible electronics and advanced display technologies.

Moreover, the CAS No. 899959-58-1 compound has been investigated for its role in chemical sensing applications. Its ability to selectively bind to certain analytes makes it a promising candidate for the development of highly sensitive sensors for environmental monitoring and medical diagnostics.

In conclusion, N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and versatile properties position it as a key player in future advancements in drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific and industrial fields.